Cas no 2097866-73-2 (N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide)
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- 2097866-73-2
- F5857-6776
- AKOS032456309
- N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide
- N'-(5-chloro-2-methoxyphenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]oxamide
-
- Inchi: 1S/C16H19ClN2O4/c1-23-13-6-5-11(17)9-12(13)19-15(21)14(20)18-10-16(22)7-3-2-4-8-16/h3,5-7,9,22H,2,4,8,10H2,1H3,(H,18,20)(H,19,21)
- InChI Key: KGMIUKDLRBYGEX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)NC(C(NCC1(C=CCCC1)O)=O)=O)OC
Computed Properties
- Exact Mass: 338.1033348g/mol
- Monoisotopic Mass: 338.1033348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 87.7Ų
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-6776-2μmol |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-5μmol |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-10μmol |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-20μmol |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-1mg |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-2mg |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-3mg |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-4mg |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-5mg |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-6776-10mg |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide |
2097866-73-2 | 10mg |
$79.0 | 2023-09-09 |
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide: A Comprehensive Overview
N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide, with the CAS number 2097866-73-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diamides and is characterized by the presence of a chloro and methoxyphenyl substituent, as well as a hydroxycyclohexenyl moiety. These structural elements contribute to its distinct chemical properties and biological activities.
The chloro substituent on the phenyl ring enhances the lipophilicity of the molecule, which can influence its ability to cross biological membranes and interact with specific cellular targets. The methoxyphenyl group, on the other hand, can modulate the compound's electronic properties and affect its binding affinity to various receptors. The hydroxycyclohexenyl moiety introduces a cyclic structure with a hydroxyl group, which can participate in hydrogen bonding and other non-covalent interactions that are crucial for biological activity.
Recent studies have focused on the potential of N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide as an anti-inflammatory agent. In vitro experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to downregulate the expression of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.
One of the key mechanisms by which N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide exerts its anti-inflammatory effects is through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways. NF-κB is a transcription factor that plays a central role in the regulation of immune responses and inflammation. By inhibiting NF-κB activation, this compound can effectively reduce the expression of pro-inflammatory genes and mitigate inflammatory responses.
In addition to its anti-inflammatory properties, N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases. Research has demonstrated that this compound can protect neurons from oxidative stress and prevent neuronal cell death. This neuroprotective effect is attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit apoptosis.
The pharmacokinetic profile of N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide has also been investigated in animal models. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it an attractive candidate for further development as a therapeutic agent.
Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohexenyl)methyl]ethanediamide. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, including inflammatory disorders and neurodegenerative conditions. These trials will provide valuable insights into the therapeutic potential of this compound and guide its future development.
In conclusion, N-(5-chloro-methoxyphenyl)-N'-[(1-hydroxycyclohexenyl)methyl]ethanediamide (CAS 2097866-73-2) is a promising compound with diverse biological activities. Its unique structural features contribute to its anti-inflammatory and neuroprotective properties, making it a valuable candidate for further investigation in medicinal chemistry and drug development. As research continues to uncover new applications for this compound, it holds significant potential for improving patient outcomes in various medical conditions.
2097866-73-2 (N-(5-chloro-2-methoxyphenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)